2,3,5,6-Tetramethyl-2,3-dihydro-1,4-dithiine
Cat. No. B8578926
Key on ui cas rn:
55789-66-7
M. Wt: 174.3 g/mol
InChI Key: ADZQLQDJYZRJEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04276422
Procedure details
The procedure of Example 1(a) is followed using 2,3-butanedithiol and 3-chloro-2-butanone to give 2,3-dihydro-2,3,5,6-tetramethyl-1,4-dithiin, as a colorless liquid, b.p. 58°-60°/0.02 mm, yield 60%. NMR 1.34 (6d), 1.87 (6s), 2.7-3.2 (2m) (CDCl3). IR, 2950, 1600, 1435, 1365, 1150, 1060, 760, 680.
Yield
60%
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([SH:6])[CH:3]([SH:5])[CH3:4].Cl[CH:8]([CH3:12])[C:9](=O)[CH3:10]>>[CH3:4][CH:3]1[CH:2]([CH3:1])[S:6][C:9]([CH3:10])=[C:8]([CH3:12])[S:5]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(C(C)S)S
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C(C)=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1SC(=C(SC1C)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
